ethyl 3-(2-fluorobenzyl)-1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2-fluorophenyl)methyl]-1-[[3-(2-hydroxyethoxy)phenyl]methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C24H30FNO4/c1-2-29-23(28)24(16-20-8-3-4-10-22(20)25)11-6-12-26(18-24)17-19-7-5-9-21(15-19)30-14-13-27/h3-5,7-10,15,27H,2,6,11-14,16-18H2,1H3
• InChI Key: WXMFNKAHJCCSQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)CC2=CC(=CC=C2)OCCO)CC3=CC=CC=C3F
• Molecular Formula: C24H30FNO4
• Molecular Weight: 415.5 g/mol

Description

Ethyl 3-(2-fluorobenzyl)-1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinecarboxylate is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of ethyl 3-(2-fluorobenzyl)-1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinecarboxylate is not fully understood. However, it is believed that this compound may work by inhibiting certain enzymes or proteins involved in the growth and proliferation of cancer cells. It may also work by modulating certain signaling pathways involved in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been found to have biochemical and physiological effects in vitro. In studies, this compound has been shown to inhibit the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-(2-fluorobenzyl)-1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinecarboxylate in lab experiments is its potential as a novel compound for drug discovery. This compound has not been extensively studied and may have unique properties that make it a promising candidate for drug development. However, one limitation of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for the study of ethyl 3-(2-fluorobenzyl)-1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinecarboxylate. One direction is to further investigate its potential as an anticancer agent. This compound may be studied in vivo to determine its efficacy and safety in animal models. Another direction is to study its potential as a treatment for neurodegenerative diseases. This compound may be studied in models of Alzheimer's disease to determine its ability to modulate disease progression. Additionally, the synthesis of analogs of this compound may be explored to determine their potential as drug candidates.

Synthesis Methods

The synthesis of ethyl 3-(2-fluorobenzyl)-1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinecarboxylate involves a multistep process. The starting materials for the synthesis are 2-fluorobenzyl bromide, 3-(2-hydroxyethoxy)benzaldehyde, piperidine, and ethyl chloroformate. The reaction is carried out in the presence of a catalyst and under specific reaction conditions. The final product is obtained after purification and characterization.

Scientific Research Applications

Ethyl 3-(2-fluorobenzyl)-1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinecarboxylate has been studied for its potential applications in the field of medicinal chemistry. This compound has been found to have activity against certain cancer cell lines and has been studied as a potential anticancer agent. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.